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Compound of Interest

Compound Name: Disodium citrate

Cat. No.: B093818 Get Quote

Disodium citrate, also known as disodium hydrogen citrate, is a common laboratory chemical

that requires proper handling to ensure personnel safety and minimize environmental impact.

While it is not classified as a hazardous substance under most regulations, adherence to

standard laboratory safety protocols is essential, particularly when handling the powdered form

to avoid irritation from dust inhalation or contact with eyes.[1][2]

This guide provides essential safety and logistical information, including operational procedures

and disposal plans, for researchers, scientists, and drug development professionals working

with disodium citrate.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

potential exposure. Quantitative recommendations for specific PPE components are

summarized below.
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PPE Category Specification Source(s)

Eye/Face Protection

Tightly fitting safety goggles

with side-shields, conforming

to EN 166 (EU) or NIOSH (US)

standards.

[3][4]

Skin Protection

Gloves: Chemical-resistant,

impermeable gloves (e.g.,

Nitrile rubber, Neoprene, PVC)

should be worn. Gloves must

be inspected for integrity

before use.

[3][4][5]

Glove Specifications (Nitrile): A

material thickness greater than

0.11 mm and a breakthrough

time of over 480 minutes is

recommended.

[4]

Clothing: Wear a lab coat,

overalls, or other suitable

protective clothing to prevent

skin contact.

[1][3][5]

Respiratory Protection

Generally not required for

small quantities in well-

ventilated areas.[6] If dust is

generated, a NIOSH-approved

particulate respirator (e.g., P1

filter for at least 80% of

airborne particles) should be

used.

[4][7][8]

Operational Plan: From Receipt to Disposal
A systematic approach to handling disodium citrate minimizes risks. The following procedural

steps outline the lifecycle of the chemical within a laboratory environment.
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Pre-Handling and Preparation
Review Safety Data Sheet (SDS): Before use, thoroughly review the manufacturer's SDS for

specific hazard information and emergency procedures.[9][10]

Ensure Proper Ventilation: Always handle disodium citrate in a well-ventilated area.[2][3][5]

A local exhaust ventilation system should be used where solids are handled as powders.[2]

[5]

Assemble PPE: Ensure all required PPE is available and in good condition.

Locate Safety Equipment: Confirm the location and operational status of eyewash stations

and safety showers.[5][7]

Handling and Use
Avoid Dust Formation: Handle the powder carefully to minimize the generation of airborne

dust.[3][4][5][6]

Prevent Contact: Avoid direct contact with skin and eyes and inhalation of dust.[1][3][7][11]

Hygiene Practices: Do not eat, drink, or smoke in the handling area.[5][11] Wash hands

thoroughly with soap and water after handling is complete.[2][5][6]

Storage: Store containers in a cool, dry, and well-ventilated place.[3][4][11] Keep containers

tightly sealed and away from incompatible materials such as strong oxidizing agents.[1][5]

Accidental Release Measures
Minor Spills:

Clean up spills immediately.[1][5]

Use dry cleanup procedures; sweep or vacuum the material. Avoid generating dust.[5][6]

Place the spilled material into a clean, dry, labeled, and sealable container for disposal.[5]

[6]

Major Spills:
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Evacuate the area and move upwind.[1][5]

Alert emergency responders or the appropriate safety personnel.[1][5]

Prevent the spillage from entering drains, sewers, or water courses.[5][6]

First Aid Procedures
Eye Contact: Immediately flush eyes with plenty of water as a precaution.[6] If irritation

persists, seek medical attention.[7]

Skin Contact: Wash the affected area with soap and plenty of water.[6][7]

Inhalation: If dust is inhaled, move the person to fresh air.[6][7]

Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious

person.[6]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[1] Improper

disposal can lead to environmental harm and regulatory penalties.[10]

Waste Collection: Collect waste disodium citrate and any contaminated materials (e.g.,

paper towels, gloves) in suitable, closed, and clearly labeled containers.[6][8]

Consult Authorities: Do not empty into drains.[6][11] Consult with your institution's

environmental health and safety department or a licensed waste disposal company to

determine the appropriate disposal method.[1][10]

Disposal Options: Potential disposal methods, depending on regulations, may include burial

in a licensed landfill or incineration in a licensed facility.[5]

Container Decontamination: Decontaminate empty containers before disposal or recycling.

Handle uncleaned containers as you would the product itself.[5][8]

Workflow for Safe Handling of Disodium Citrate
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Caption: Logical workflow for the safe handling and disposal of disodium citrate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b093818?utm_src=pdf-body-img
https://www.benchchem.com/product/b093818?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. tcichemicals.com [tcichemicals.com]

3. echemi.com [echemi.com]

4. carlroth.com [carlroth.com]

5. sdfine.com [sdfine.com]

6. cdhfinechemical.com [cdhfinechemical.com]

7. Sodium acid citrate, Disodium hydrogen citrate SDS of Manufacturers [anmol.org]

8. sigmaaldrich.com [sigmaaldrich.com]

9. Proper Disposal Methods for Sodium Citrate in Laboratory Environment [needle.tube]

10. needle.tube [needle.tube]

11. ictulsa.com [ictulsa.com]

To cite this document: BenchChem. [Safe Handling and Disposal of Disodium Citrate in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093818#personal-protective-equipment-for-handling-
disodium-citrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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